![molecular formula C15H22N2O2 B7629888 2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone](/img/structure/B7629888.png)
2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone
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Overview
Description
2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone, also known as ASDM, is a novel compound with potential applications in scientific research. ASDM is a spirocyclic compound that contains both a spirocyclic ring and an oxazoline ring. This compound has attracted attention due to its unique chemical structure and potential biological activity.
Mechanism of Action
2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is a ligand-gated ion channel that is activated by the binding of acetylcholine. This compound enhances the activity of this receptor by binding to a site on the receptor that is distinct from the acetylcholine binding site. This results in an increase in the opening of the ion channel and an increase in the release of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its effects on the α7 nicotinic acetylcholine receptor, this compound has been shown to modulate the activity of other neurotransmitter receptors, including the N-methyl-D-aspartate (NMDA) receptor and the GABA receptor. This compound has also been shown to have anti-inflammatory effects and to modulate the immune response.
Advantages and Limitations for Lab Experiments
2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone has advantages and limitations for lab experiments. One advantage is that it has a unique chemical structure that makes it a useful tool for studying the activity of the α7 nicotinic acetylcholine receptor. Another advantage is that it has neuroprotective effects that may make it useful for studying neurodegenerative diseases. However, a limitation is that this compound has not been extensively studied in humans, so its safety and efficacy are not well established.
Future Directions
There are many future directions for the study of 2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone. One direction is to further investigate its effects on the α7 nicotinic acetylcholine receptor and other neurotransmitter receptors. Another direction is to investigate its potential therapeutic applications in neurodegenerative diseases and other conditions. Additionally, future studies could investigate the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone involves the reaction of 1,3-oxazol-5-ylmethylamine with spiro[4.5]decan-2-one. This reaction results in the formation of this compound as a white solid. The synthesis of this compound has been optimized to produce high yields of the compound with high purity.
Scientific Research Applications
2-Azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone has potential applications in scientific research, particularly in the field of neuroscience. Studies have shown that this compound can act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning and memory, attention, and inflammation. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
2-azaspiro[4.5]decan-2-yl-(5-ethyl-1,3-oxazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-2-12-13(16-11-19-12)14(18)17-9-8-15(10-17)6-4-3-5-7-15/h11H,2-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJKZBUNISYBGJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=CO1)C(=O)N2CCC3(C2)CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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